Cas no 1073338-39-2 ((1s,3s)-3-(pyrrolidin-1-yl)cyclobutan-1-ol)

• Product Name: (1s,3s)-3-(pyrrolidin-1-yl)cyclobutan-1-ol
• CAS No: 1073338-39-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5186096
• PubChem ID: 25057512
• Update Time: 2025-05-26

(1s,3s)-3-(pyrrolidin-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-1-yl)cyclobutan-1-ol
• (1R,3r)-3-(pyrrolidin-1-yl)cyclobutan-1-ol
• (1s,3s)-3-(pyrrolidin-1-yl)cyclobutan-1-ol
• Cyclobutanol, 3-(1-pyrrolidinyl)-, cis-

• Inchi： 1S/C8H15NO/c10-8-5-7(6-8)9-3-1-2-4-9/h7-8,10H,1-6H2
• InChI Key： GVRKCPKHHMMABJ-UHFFFAOYSA-N
• SMILES： OC1CC(C1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 0.7
• Topological Polar Surface Area: 23.5

Additional information on (1s,3s)-3-(pyrrolidin-1-yl)cyclobutan-1-ol

Chemical Profile of (1S,3S)-3-(Pyrrolidin-1-yl)cyclobutan-1-ol (CAS No. 1073338-39-2)

(1S,3S)-3-(Pyrrolidin-1-yl)cyclobutan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemistry and structural framework. This molecule, identified by the CAS number 1073338-39-2, has garnered attention due to its potential applications in drug discovery and development. The compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a subject of extensive research in medicinal chemistry.

The stereochemical configuration of (1S,3S)-3-(pyrrolidin-1-yl)cyclobutan-1-ol is crucial in determining its pharmacological properties. The presence of the (1S,3S) configuration suggests a specific spatial arrangement of atoms, which can influence the molecule's interactions with biological targets. This stereochemistry is often a critical factor in the efficacy and selectivity of pharmaceutical agents, highlighting the importance of precise structural control in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of cyclobutanone derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders and inflammation. The pyrrolidinyl moiety in (1S,3S)-3-(pyrrolidin-1-yl)cyclobutan-1-ol introduces a nitrogen-rich heterocycle, which is known to enhance binding affinity and metabolic stability. This structural feature makes it an attractive scaffold for further medicinal chemistry optimization.

Current research in this domain has focused on understanding the molecular mechanisms by which these compounds exert their biological effects. Preclinical studies have indicated that (1S,3S)-3-(pyrrolidin-1-yl)cyclobutan-1-ol may interact with specific enzymes and receptors involved in disease pathways. For instance, its ability to modulate the activity of certain kinases and ion channels has been explored in models of neurodegenerative diseases. These findings underscore the compound's potential as a lead structure for developing novel therapeutic interventions.

The synthesis of (1S,3S)-3-(pyrrolidin-1-yl)cyclobutan-1-ol presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted strategies, have been employed to achieve high enantiomeric purity. The development of efficient synthetic routes is essential for scaling up production and conducting further pharmacological evaluations. Recent advancements in synthetic chemistry have made it possible to produce this compound with greater precision and yield, facilitating its integration into drug discovery programs.

Evaluation of the pharmacokinetic properties of (1S,3S)-3-(pyrrolidin-1-yl)cyclobutan-1-ol is another critical aspect of its study. Factors such as solubility, bioavailability, and metabolic stability are crucial determinants of its clinical applicability. In vitro and in vivo studies have provided valuable insights into these properties, suggesting that modifications to the molecular structure could enhance its pharmacokinetic profile. This information is vital for designing optimized analogs with improved therapeutic potential.

The role of computational chemistry in studying (1S,3S)-3-(pyrrolidin-1-yl)cyclobutan-1-ol cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and interaction modes with biological targets with high accuracy. These computational approaches complement experimental data and provide a rational basis for structure-based drug design. By integrating experimental and computational methods, scientists can accelerate the discovery process and identify promising candidates for further development.

Future directions in the research of (1S,3S)-3-(pyrrolidin-1-yl)cyclobutan-1-ol include exploring its potential in combination therapies and investigating its mechanisms of action at a deeper level. The compound's unique structural features make it a versatile scaffold for designing molecules with multiple modes of action. Additionally, understanding how it interacts with cellular components at the molecular level could reveal new therapeutic strategies for challenging diseases.

In conclusion, (1S,3S)-3-(pyrrolidin-1-yl)cyclobutan-1-ol represents a promising compound in pharmaceutical research due to its intriguing structure and biological activities. Its stereochemical configuration, heterocyclic framework, and pharmacokinetic properties make it an attractive candidate for further exploration. With continued advancements in synthetic chemistry and computational methods, this compound holds significant potential for contributing to the development of novel therapeutics.